4-(3-Bromopropionyl)-7-methoxy-2,3,4,5-tetrahydro-1,4-benzothiazepine

• Molecular Formula: C13H16BrNO2S
• Molecular Weight: 330.24 g/mol
• IUPAC Name: 3-bromo-1-(7-methoxy-3,5-dihydro-2H-1,4-benzothiazepin-4-yl)propan-1-one
• InChI: InChI=1S/C13H16BrNO2S/c1-17-11-2-3-12-10(8-11)9-15(6-7-18-12)13(16)4-5-14/h2-3,8H,4-7,9H2,1H3
• InChI Key: YBGSGBBJOSQWRO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)SCCN(C2)C(=O)CCBr

Description

4-(3-Bromopropionyl)-7-methoxy-2,3,4,5-tetrahydro-1,4-benzothiazepine is a useful research compound. Its molecular formula is C13H16BrNO2S and its molecular weight is 330.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 7-methoxy-2,3,4,5-tetrahydro-1,4-benzothiazepine (0.250 g) and triethyl amine (0.53 g) in THF (10 ml) at 0° C. was added dropwise 3-bromopropionic chloride (0.444 g). The resulting mixture was stirred at 0° C. for 1 hour and at room temperature overnight. After dilution with ethyl acetate, the organic phase was washed with saturated NaHCO3/H2O and H2O. After drying over sodium sulfate and filtration, removal of solvent gave to the product.